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Compound of Interest

Compound Name:

N-(3-((4-((3-

Aminopropyl)amino)butyl)amino)pr

opyl)-1-naphthaleneacetamide

Cat. No.: B1662149 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties and

stability of N-(1-amino-4-aminobutyl)naphthalene-1-sulfonamide (Naspm). Naspm is a synthetic

analog of Joro spider toxin and a potent, selective antagonist of calcium-permeable α-amino-3-

hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptors, specifically those lacking the

GluA2 subunit. This document summarizes key physicochemical data, stability information, and

relevant experimental methodologies. It is designed to be a valuable resource for researchers,

scientists, and drug development professionals working with this important pharmacological

tool.

Chemical Properties
Naspm is a polyamine-like compound that acts as a use- and voltage-dependent channel

blocker of calcium-permeable AMPA receptors. Its chemical structure and properties are

fundamental to its biological activity.
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While extensive experimental data for some of Naspm's physicochemical properties are not

readily available in the public domain, the following tables summarize the known information for

both the free base and its commonly used trihydrochloride salt.

Table 1: Physicochemical Properties of Naspm

Property Value Source(s)

IUPAC Name

N-(3-((4-((3-

aminopropyl)amino)butyl)amin

o)propyl)-1-

naphthaleneacetamide

N/A

Synonyms 1-Naphthylacetyl spermine [1][2]

Chemical Formula C₂₂H₃₄N₄O [2]

Molecular Weight 370.53 g/mol [2]

CAS Number 122306-11-0 [2]

Appearance Liquid or solid [1][3]

Melting Point Not reported N/A

Boiling Point Not reported N/A

pKa Not reported N/A

logP Not reported N/A

Table 2: Physicochemical Properties of Naspm Trihydrochloride
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Property Value Source(s)

Chemical Name

N-[3-[[4-[(3-

Aminopropyl)amino]butyl]amin

o]propyl]-1-

naphthaleneacetamide

trihydrochloride

N/A

Chemical Formula C₂₂H₃₄N₄O · 3HCl [3]

Molecular Weight 479.91 g/mol [3]

CAS Number 1049731-36-3 [3]

Appearance White powder/crystalline solid [3]

Purity ≥95% (HPLC) [3]

λmax 224, 280 nm N/A

Melting Point Not reported N/A

Solubility
The solubility of Naspm and its trihydrochloride salt is crucial for the preparation of stock

solutions and experimental media.

Table 3: Solubility Data

Compound Solvent Solubility Source(s)

Naspm (free base) DMSO
100 mg/mL (269.88

mM)
[1]

Naspm

Trihydrochloride
Water

100 mM (47.99

mg/mL)
N/A

Naspm

Trihydrochloride
PBS (pH 7.2) 10 mg/mL N/A

Naspm

Trihydrochloride
DMSO 1.7 mg/mL N/A
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Stability Profile
The stability of Naspm is a critical consideration for its storage, handling, and use in

experimental settings.

Storage Recommendations
Proper storage is essential to maintain the integrity of Naspm. The following are general

recommendations from suppliers.

Table 4: Storage and Stability

Form
Storage
Temperature

Duration Source(s)

Pure (Solid/Liquid) -20°C 3 years [1]

Pure (Solid/Liquid) 4°C 2 years [1]

In Solvent -80°C 2 years [1]

In Solvent -20°C 1 year [1]

It is widely noted that solutions of Naspm are unstable and should be prepared fresh for

optimal results.[4] If storage of solutions is necessary, it is recommended to store them at -20°C

for up to one month.[5]

Stability Under Different Conditions
Detailed quantitative studies on the stability of Naspm under various pH, temperature, and light

conditions are not extensively documented in publicly available literature. Such studies would

be necessary to fully characterize its degradation profile.

Degradation Pathways
Information regarding the specific degradation products and pathways of Naspm is not readily

available. A formal degradation study would be required to identify and characterize any

degradants that may form under stress conditions (e.g., acid, base, oxidation, light, heat).
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Experimental Protocols
This section outlines key experimental methodologies related to the use and analysis of

Naspm.

Preparation of Stock Solutions
Accurate preparation of stock solutions is the first step in most experimental workflows.

For In Vitro Experiments:

Naspm (free base): To prepare a 100 mg/mL stock solution, dissolve the compound in

DMSO. Ultrasonic agitation may be required to fully dissolve the material.[1] Due to the

hygroscopic nature of DMSO, it is recommended to use a fresh, unopened vial.

Naspm Trihydrochloride: For a 100 mM aqueous stock solution, dissolve the appropriate

amount of Naspm trihydrochloride in water.

For In Vivo Experiments:

A common vehicle for in vivo administration involves a multi-component solvent system.

For example, a 2.5 mg/mL working solution can be prepared by first creating a 25 mg/mL

stock in DMSO. Then, 100 µL of the DMSO stock is added to 400 µL of PEG300, followed

by the addition of 50 µL of Tween-80 and 450 µL of saline.[1] It is recommended to

prepare these solutions fresh on the day of use.[1]

General Protocol for Stability-Indicating HPLC Method
While a specific, validated stability-indicating method for Naspm is not publicly available, a

general protocol based on standard pharmaceutical practices can be outlined. This would be a

necessary step in any formal stability study.

Objective: To develop a High-Performance Liquid Chromatography (HPLC) method capable of

separating Naspm from its potential degradation products.

Materials:

HPLC system with a UV detector
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C18 reverse-phase column

Acetonitrile (ACN), HPLC grade

Water, HPLC grade

Buffer (e.g., phosphate or acetate buffer)

Naspm reference standard

Methodology:

Mobile Phase Preparation: Prepare a suitable mobile phase, which could consist of a mixture

of an aqueous buffer and an organic modifier like acetonitrile. The pH of the aqueous phase

should be optimized to ensure good peak shape and retention of the basic Naspm molecule.

Chromatographic Conditions:

Column: C18, e.g., 4.6 x 150 mm, 5 µm

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Detection Wavelength: 224 nm or 280 nm (based on λmax)

Column Temperature: Ambient or controlled (e.g., 25°C)

Elution: Isocratic or gradient elution may be employed to achieve optimal separation. A

gradient starting with a higher aqueous composition and increasing the organic

component over time is often effective for separating a parent drug from more polar

degradation products.

Forced Degradation Study: To demonstrate the stability-indicating nature of the method, a

forced degradation study would be performed. This involves subjecting Naspm solutions to

stress conditions:

Acid Hydrolysis: 0.1 M HCl at 60°C
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Base Hydrolysis: 0.1 M NaOH at 60°C

Oxidation: 3% H₂O₂ at room temperature

Thermal Degradation: Dry heat at 80°C

Photodegradation: Exposure to UV light

Analysis: Analyze the stressed samples by the developed HPLC method. The method is

considered stability-indicating if the degradation products are well-resolved from the parent

Naspm peak.

HPLC Method Development Workflow

Select Column and Mobile Phase

Optimize Chromatographic Conditions

Perform Forced Degradation Study

Analyze Stressed Samples

Validate Method (Specificity, Linearity, etc.)

Click to download full resolution via product page

HPLC Method Development Workflow.
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Mechanism of Action and Signaling Pathways
Naspm's primary mechanism of action is the selective blockade of calcium-permeable AMPA

receptors. These receptors are typically heteromers that lack the GluA2 subunit.

AMPA Receptor Blockade
In the central nervous system, glutamate is the primary excitatory neurotransmitter. It binds to

AMPA receptors, which are ion channels that mediate fast synaptic transmission. The subunit

composition of AMPA receptors determines their ion permeability. Receptors containing the

edited GluA2 subunit are impermeable to calcium ions, whereas those lacking this subunit

allow for the influx of both sodium and calcium.

Naspm acts as a channel blocker, physically occluding the pore of GluA2-lacking AMPA

receptors in a voltage- and use-dependent manner. This prevents the influx of calcium ions into

the postsynaptic neuron.

Presynaptic Terminal

Postsynaptic Terminal

Glutamate

Ca²⁺-Permeable AMPA Receptor
(GluA2-lacking)

Binds

Ca²⁺
Allows InfluxNaspm Blocks

Click to download full resolution via product page

Naspm blocks Ca²⁺-permeable AMPA receptors.

Downstream Signaling Consequences
The blockade of calcium influx through AMPA receptors by Naspm has significant downstream

consequences for intracellular signaling cascades. Calcium is a critical second messenger in

neurons, and its influx through these receptors can trigger a variety of signaling pathways.
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By preventing this calcium influx, Naspm can modulate a range of cellular processes, including:

Activation of calcium/calmodulin-dependent protein kinase II (CaMKII)

Activation of protein kinase C (PKC)

Gene expression changes

Synaptic plasticity (e.g., long-term potentiation and long-term depression)

The diagram below illustrates the interruption of a key signaling pathway by Naspm.

Postsynaptic Signaling

Glutamate

Ca²⁺-Permeable
AMPA Receptor

Activates

Ca²⁺ Influx

Naspm

Blocks

CaMKII Activation

Downstream Effects
(e.g., Synaptic Plasticity)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1662149?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Naspm interrupts downstream Ca²⁺ signaling.

Conclusion
Naspm is an invaluable tool for neuroscientists and pharmacologists studying the roles of

calcium-permeable AMPA receptors in health and disease. This guide has summarized the

currently available information on its chemical properties and stability. While there are gaps in

the publicly available data, particularly regarding some physicochemical constants and detailed

stability studies, the information provided herein should serve as a useful starting point for

researchers. It is recommended that users consult the manufacturer's specifications for lot-

specific data and consider conducting their own stability assessments for long-term or sensitive

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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